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Compound of Interest

Compound Name: Dichlobentiazox

Cat. No.: B3344870

Introduction

Dichlobentiazox, marketed as DISARTA®, is a novel fungicide developed by Kumiai Chemical
Industry.[1] It is recognized for its efficacy against a range of rice pathogens, most notably rice
blast caused by Magnaporthe oryzae.[2][3] Dichlobentiazox is also effective against brown
spot (Cochliobolus miyabeanus), bacterial leaf blight (Xanthomonas oryzae pv. oryzae), and
bacterial grain rot (Burkholderia glumae).[1] A key feature of this fungicide is its suitability for
safe application to rice seedlings in nursery boxes.[2][3] The primary mode of action for
Dichlobentiazox is the induction of systemic acquired resistance (SAR) in the rice plants.[1]

This document provides a detailed overview of the available information on the application of
Dichlobentiazox in rice seedling nursery boxes, intended for researchers, scientists, and drug
development professionals. It is important to note that specific quantitative data on application
rates and efficacy from publicly available sources are limited. The protocols and data presented
are based on general practices and available information.

Toxicological Profile

Risk assessments have been conducted on Dichlobentiazox, providing key toxicological data.
These studies have shown no evidence of carcinogenicity, reproductive toxicity, teratogenicity,
or genotoxicity.[2][3][4] The lowest no-observed-adverse-effect level (NOAEL) from a two-year
chronic toxicity/carcinogenicity study in rats was determined to be 5.03 mg/kg bw per day.[4]
Based on this, an acceptable daily intake (ADI) of 0.05 mg/kg bw per day has been
established, applying a safety factor of 100.[2][4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3344870?utm_src=pdf-interest
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.kumiai-chem.co.jp/english/products/agrochemical/04/
https://www.guidechem.com/question/what-is-the-new-fungicide-dich-id156036.html
https://www.chemicalbook.com/article/how-to-synthesize-dichlobentiazox.htm
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.kumiai-chem.co.jp/english/products/agrochemical/04/
https://www.guidechem.com/question/what-is-the-new-fungicide-dich-id156036.html
https://www.chemicalbook.com/article/how-to-synthesize-dichlobentiazox.htm
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.kumiai-chem.co.jp/english/products/agrochemical/04/
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.guidechem.com/question/what-is-the-new-fungicide-dich-id156036.html
https://www.chemicalbook.com/article/how-to-synthesize-dichlobentiazox.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101467/
https://www.guidechem.com/question/what-is-the-new-fungicide-dich-id156036.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101467/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Data Summary

Due to the proprietary nature of commercial agricultural products, specific quantitative data on
the efficacy of Dichlobentiazox in rice seedling nursery boxes is not readily available in public
literature. The following table is a template that researchers can use to structure their own
experimental data when evaluating the performance of Dichlobentiazox.

Table 1: Template for Efficacy Data of Dichlobentiazox against Magnaporthe oryzae in Rice
Seedling Nursery Boxes

Applicati . . .
Disease Disease Seedling Root Dry
Treatmen on Rate ( . ] . .
Incidence Severity Height Length Weight
t Group g/nursery
(%) Index (cm) (cm) (9)
box)
Untreated 0
Control

Dichlobenti  (Specify

azox Rate 1)

Dichlobenti  (Specify

azox Rate 2)
Positive
Control )
(Specify
(e.g.,
Rate)
another
fungicide)

Experimental Protocols

The following are generalized protocols for the application and evaluation of Dichlobentiazox
in a research setting. These should be adapted based on specific experimental goals and
available formulations.

Protocol 1: Preparation and Application of
Dichlobentiazox
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Objective: To apply Dichlobentiazox to rice seedling nursery boxes for the evaluation of its
efficacy against Magnaporthe oryzae.

Materials:

Rice seeds (susceptible variety to M. oryzae)

Nursery boxes

Potting medium (sterilized)

Dichlobentiazox formulation (e.g., granular or wettable powder)

Water

Personal Protective Equipment (PPE)
Procedure:
o Seedling Preparation:

1. Sow pre-germinated rice seeds uniformly in nursery boxes filled with a suitable potting
medium.

2. Grow the seedlings under controlled conditions (e.g., greenhouse with appropriate
temperature and humidity) for a specified period before treatment.

e Fungicide Application (Example for a Granular Formulation):

1. Determine the appropriate application rate based on preliminary studies or manufacturer's
recommendations (if available).

2. Evenly distribute the granular formulation of Dichlobentiazox over the surface of the soil
in the nursery boxes at the designated growth stage of the seedlings (e.g., 2-3 leaf stage).

3. Water the nursery boxes lightly after application to help incorporate the granules into the
soil.
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e Fungicide Application (Example for a Wettable Powder Formulation):

1. Prepare a stock solution of the Dichlobentiazox wettable powder in water according to
the desired concentration.

2. Apply the solution evenly to the nursery boxes as a drench or spray, ensuring thorough
coverage of the soil and seedlings.

Protocol 2: Inoculation and Disease Assessment

Objective: To evaluate the efficacy of Dichlobentiazox in controlling rice blast in treated
seedlings.

Materials:

e Magnaporthe oryzae spore suspension (concentration of 1 x 10"5 spores/mL is common)
e Sprayer

 Incubation chamber with controlled humidity and temperature

Procedure:

e Inoculation:

1. Afew days after the fungicide application, inoculate the rice seedlings by spraying them
with a spore suspension of M. oryzae.

2. Place the inoculated nursery boxes in a high-humidity chamber (e.g., >90% relative
humidity) at an appropriate temperature (e.g., 25-28°C) for 24-48 hours to facilitate
infection.

3. Move the boxes back to the greenhouse for disease development.
» Disease Assessment:
1. Approximately 5-7 days after inoculation, assess the incidence and severity of rice blast.

2. Disease Incidence (%): Calculate the percentage of seedlings showing at least one lesion.
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3. Disease Severity: Use a rating scale (e.g., 0-5 scale where 0 = no symptoms and 5 =
severe lesions leading to seedling death) to assess the severity of the disease on each
seedling. Calculate a disease severity index.

Protocol 3: Phytotoxicity Assessment

Objective: To evaluate the potential phytotoxic effects of Dichlobentiazox on rice seedlings.
Procedure:

e At regular intervals after fungicide application, visually inspect the seedlings in the treated
and control groups for any signs of phytotoxicity.

e Record observations on:
o Stunting of growth
o Chlorosis (yellowing)
o Necrosis (tissue death)
o Malformed leaves or roots

e Measure and compare seedling height, root length, and dry weight between treated and
untreated groups.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of
action of Dichlobentiazox.
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Caption: Experimental workflow for evaluating Dichlobentiazox.
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Caption: Proposed mechanism of Dichlobentiazox via SAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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